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Compound of Interest

Compound Name: Derwentioside B

Cat. No.: B569431 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural elucidation of

Derwentioside B, an iridoid glycoside. Also known as 6-O-p-hydroxybenzoylaucubin, this

natural product's chemical architecture has been pieced together through a combination of

advanced spectroscopic techniques. This document details the quantitative data obtained from

Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Electrospray

Ionization Mass Spectrometry (HR-ESIMS), alongside the experimental protocols utilized for its

isolation and characterization.

Spectroscopic Data
The structural determination of Derwentioside B relies heavily on the interpretation of its NMR

and mass spectrometry data. The following tables summarize the key quantitative findings.

Table 1: NMR Spectroscopic Data for Derwentioside B
(Methanol-d4)
The ¹H and ¹³C NMR data were acquired in deuterated methanol (methanol-d4) and are pivotal

in assigning the proton and carbon framework of the molecule.
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Position ¹³C NMR (δc) ¹H NMR (δH, mult., J in Hz)

Aucubin Moiety

1 98.1 5.01 (d, 8.5)

3 141.2 6.28 (br d, 6.0)

4 104.9 5.20 (br d, 6.0)

5 40.1 2.85 (m)

6 82.1 5.51 (dd, 6.5, 2.0)

7 129.5 5.89 (br s)

8 146.9

9 47.1 2.68 (dd, 8.5, 8.0)

10 61.5 4.25 (d, 14.5), 4.13 (d, 14.5)

p-Hydroxybenzoyl Moiety

1' 122.1

2', 6' 132.8 7.91 (d, 8.5)

3', 5' 116.3 6.84 (d, 8.5)

4' 163.7

C=O 167.9

Glucosyl Moiety

1'' 100.1 4.69 (d, 8.0)

2'' 74.8 3.25 (dd, 9.0, 8.0)

3'' 77.8 3.41 (t, 9.0)

4'' 71.6 3.32 (t, 9.0)

5'' 78.2 3.35 (m)

6'' 62.8
3.88 (dd, 12.0, 2.0), 3.69 (dd,

12.0, 5.5)
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Data sourced from Jensen et al., "Unusual iridoid glycosides in Veronica sects. Hebe and

Labiatoides" (2008).

Table 2: High-Resolution Mass Spectrometry Data
HR-ESIMS provides the exact mass of the molecule, which is crucial for determining its

elemental composition.

Ion Calculated m/z Found m/z Formula

[M+NH₄]⁺ 484.1819 484.1824 C₂₂H₃₀NO₁₁

Data sourced from Jensen et al., "Unusual iridoid glycosides in Veronica sects. Hebe and

Labiatoides" (2008).

Experimental Protocols
The following section details the methodologies employed for the isolation and structural

characterization of Derwentioside B.

Isolation of Derwentioside B from Veronica
Derwentioside B was isolated from the aqueous extract of the leaves and stems of a Veronica

species. The general chromatographic procedure is as follows:

Extraction: The plant material is extracted with an aqueous solvent.

Chromatography: The aqueous extract is dissolved in water and subjected to column

chromatography. The separation process involves a gradient elution system to separate

compounds based on their polarity.

Fraction Collection and Analysis: Fractions are collected and analyzed, typically by Thin

Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC), to

identify those containing the target compound.

Purification: Fractions containing Derwentioside B are further purified using subsequent

chromatographic steps until a pure compound is obtained.
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Spectroscopic Analysis
The structural elucidation of the purified Derwentioside B was performed using the following

spectroscopic methods:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Instrumentation: A high-field NMR spectrometer was used to record ¹H and ¹³C NMR

spectra.

Sample Preparation: The purified compound was dissolved in deuterated methanol

(methanol-d4).

Data Acquisition: Standard 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments

were conducted to establish the connectivity of protons and carbons within the molecule.

High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESIMS):

Instrumentation: A mass spectrometer equipped with an electrospray ionization source

was used.

Analysis Mode: The analysis was performed in positive ion mode to detect the

ammoniated molecular ion [M+NH₄]⁺.

Data Analysis: The accurate mass measurement allowed for the determination of the

elemental formula of Derwentioside B.

Visualization of the Structure Elucidation Workflow
The logical flow of the structure elucidation process, from isolation to final structure

determination, is illustrated in the following diagram.
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Caption: Workflow for the structure elucidation of Derwentioside B.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b569431?utm_src=pdf-body-img
https://www.benchchem.com/product/b569431?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This diagram illustrates the sequential process beginning with the isolation of the compound

from its natural source, followed by spectroscopic analysis, and culminating in the interpretation

of the data to determine the final chemical structure. The combination of chromatographic

techniques for purification and advanced spectroscopic methods for characterization is

fundamental to the successful elucidation of natural product structures like Derwentioside B.

To cite this document: BenchChem. [The Structural Elucidation of Derwentioside B: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b569431#structure-elucidation-of-derwentioside-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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